Cas no 184921-34-4 (1H-Pyrrole-3-aceticacid, 4-(ethoxycarbonyl)-, ethyl ester)

1H-Pyrrole-3-aceticacid, 4-(ethoxycarbonyl)-, ethyl ester Properties

Names and Identifiers

• 1H-Pyrrole-3-aceticacid, 4-(ethoxycarbonyl)-, ethyl ester
• ETHYL 4-(2-ETHOXY-2-OXOETHYL)-1H-PYRROLE-3-CARBOXYLATE
• AB44638
• AG-E-34333
• CTK4D8850
• I14-38879
• AKOS015911126
• DTXSID30442459
• 184921-34-4
• 1H-Pyrrole-3-aceticacid,4-(ethoxycarbonyl)-,ethyl ester
• +Expand

• InChIKey： HQRMUXGEYOQXPB-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15NO4/c1-3-15-10(13)5-8-6-12-7-9(8)11(14)16-4-2/h6-7,12H,3-5H2,1-2H3
• SMILES： CCOC(C1=CNC=C1CC(OCC)=O)=O

Computed Properties

• Exact Mass: 225.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 225.10010796g/mol
• Heavy Atom Count: 16
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• LogP: 1.29700
• PSA: 68.39000